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Compound of Interest

Compound Name: 3-Aminopyrazine-2-carbaldehyde

Cat. No.: B1283474 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Aminopyrazine-2-carbaldehyde is a heterocyclic aldehyde that serves as a crucial building

block in medicinal chemistry and drug discovery. Its pyrazine core, a nitrogen-containing

aromatic ring, is a prevalent scaffold in numerous biologically active compounds. The presence

of both an amino group and a reactive aldehyde functionality makes it a versatile synthon for

the construction of more complex molecules, including kinase inhibitors and antimicrobial

agents. This technical guide provides a comprehensive overview of its chemical properties,

synthesis, spectroscopic data, and its application in the development of novel therapeutics.

Physicochemical Properties
3-Aminopyrazine-2-carbaldehyde is a solid at room temperature with a melting point of 119-

120 °C.[1] It is characterized by the molecular formula C₅H₅N₃O and a molecular weight of

approximately 123.11 g/mol .[2]
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Property Value Reference

CAS Number 32710-14-8

Molecular Formula C₅H₅N₃O [2]

Molecular Weight 123.11 g/mol [2]

Appearance Solid [3]

Melting Point 119-120 °C [1]

IUPAC Name
3-aminopyrazine-2-

carbaldehyde
[2]

Synonyms

3-Amino-2-

pyrazinecarboxaldehyde,

Pyrazinecarboxaldehyde, 3-

amino-

[1]

Synthesis
A direct, detailed experimental protocol for the synthesis of 3-Aminopyrazine-2-carbaldehyde
is not readily available in the reviewed literature. However, a plausible and chemically sound

synthetic route can be proposed starting from the commercially available 3-aminopyrazine-2-

carboxylic acid. The synthesis involves a two-step process: esterification of the carboxylic acid

followed by reduction of the resulting ester to the corresponding alcohol, and subsequent

oxidation to the desired aldehyde.
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Step 1: Esterification

Step 2: Reduction

Step 3: Oxidation

3-Aminopyrazine-2-carboxylic acid

Methyl 3-aminopyrazine-2-carboxylate

H₂SO₄, Methanol, 48h, rt

Methyl 3-aminopyrazine-2-carboxylate

(3-Aminopyrazin-2-yl)methanol

Reducing Agent (e.g., LiAlH₄ or DIBAL-H)

(3-Aminopyrazin-2-yl)methanol

3-Aminopyrazine-2-carbaldehyde

Oxidizing Agent (e.g., MnO₂, PCC)

Click to download full resolution via product page

Caption: Simplified FGFR signaling pathway.

Experimental Protocol: FGFR Kinase Inhibition Assay
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Principle: To measure the ability of a compound to inhibit the phosphorylation of a substrate

by an FGFR enzyme.

Materials: Recombinant FGFR kinase, kinase buffer, ATP, substrate (e.g., a synthetic

peptide), test compound (dissolved in DMSO), and a detection reagent (e.g., ADP-Glo™

Kinase Assay kit).

Procedure:

Prepare serial dilutions of the test compound.

In a microplate, add the kinase, the test compound at various concentrations, and the

substrate.

Initiate the kinase reaction by adding ATP.

Incubate the plate at a specified temperature for a set period (e.g., 60 minutes).

Stop the reaction and measure the amount of product formed (or remaining ATP) using a

suitable detection method (e.g., luminescence).

Calculate the percentage of inhibition for each compound concentration and determine the

IC₅₀ value.

Antimicrobial Agents
Pyrazine derivatives, structurally related to the anti-tuberculosis drug pyrazinamide, have been

extensively investigated for their antimicrobial properties. Derivatives of 3-aminopyrazine-2-

carboxamide have shown activity against various bacterial and fungal strains, including

Mycobacterium tuberculosis.

Workflow for Antimicrobial Drug Discovery
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Caption: Drug discovery workflow using 3-Aminopyrazine-2-carbaldehyde.

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Assay

Principle: To determine the lowest concentration of an antimicrobial agent that inhibits the

visible growth of a microorganism.

Materials: Test compound, bacterial or fungal strains, appropriate liquid growth medium (e.g.,

Mueller-Hinton Broth), sterile microplates.

Procedure:

Prepare serial dilutions of the test compound in the growth medium in a microplate.

Inoculate each well with a standardized suspension of the microorganism.

Include positive (no drug) and negative (no inoculum) controls.

Incubate the microplate under appropriate conditions (e.g., 37°C for 24-48 hours).

Visually inspect the plates for turbidity or use a plate reader to measure absorbance.

The MIC is the lowest concentration of the compound at which no visible growth is

observed.

Safety Information
3-Aminopyrazine-2-carbaldehyde should be handled with care in a laboratory setting. It is

classified as harmful if swallowed and may cause skin and eye irritation. Appropriate personal
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protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn

when handling this compound.

Hazard Statement Code

Harmful if swallowed H302

Causes skin irritation H315

Causes serious eye irritation H319

May cause respiratory irritation H335

Conclusion
3-Aminopyrazine-2-carbaldehyde is a key heterocyclic building block with significant potential

in the development of novel pharmaceuticals. Its versatile chemical nature allows for the

synthesis of diverse libraries of compounds for screening against various therapeutic targets.

The information provided in this guide serves as a valuable resource for researchers engaged

in the design and synthesis of new drugs based on the pyrazine scaffold. Further research to

establish a definitive and optimized synthesis protocol and to fully characterize this compound

is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide: 3-Aminopyrazine-2-
carbaldehyde (CAS 32710-14-8)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1283474#3-aminopyrazine-2-carbaldehyde-cas-
number-32710-14-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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